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Compound of Interest

Compound Name: Coniferyl Alcohol

Cat. No.: B129441 Get Quote

Coniferyl Alcohol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Coniferyl alcohol is a phenolic compound that plays a crucial role as a monomer in the

biosynthesis of lignin and various other natural products.[1][2] Its chemical structure, derived

from the phenylpropanoid pathway, imparts it with significant biological activities, making it a

molecule of interest for researchers in medicinal chemistry, materials science, and plant

biology. This technical guide provides an in-depth overview of the physicochemical properties,

experimental characterization protocols, and key signaling pathways associated with coniferyl
alcohol.

Physicochemical Properties
The fundamental physicochemical properties of coniferyl alcohol (CAS Number: 458-35-5)

are summarized in the table below.[1][3][4] This data is essential for its handling, formulation,

and application in experimental settings.
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Property Value Reference

CAS Number 458-35-5 [1][3][4]

Molecular Formula C₁₀H₁₂O₃ [1][4]

Molecular Weight 180.20 g/mol [1][3][4]

Appearance Beige crystalline powder [1]

Melting Point 75-80 °C [3]

Boiling Point 163-165 °C at 3 mmHg [3]

Solubility

    Water Very slightly soluble/insoluble [1][5]

    Ethanol Soluble/Moderately soluble [1][6][7]

    Diethyl Ether Freely soluble [5]

    DMSO Soluble (approx. 25 mg/mL) [6][7]

    Dimethylformamide (DMF) Soluble (approx. 25 mg/mL) [6][7]

Storage Temperature -20°C [3][4]

UV max (in Ethanol) 266 nm [6]

Experimental Protocols
Accurate characterization of coniferyl alcohol is paramount for its study and application. The

following section details standardized protocols for its analysis using common spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of coniferyl alcohol and its

derivatives.

Sample Preparation:
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Sample Purity: Ensure the coniferyl alcohol sample is of high purity (>95%), purified by

methods such as column chromatography or preparative HPLC.

Solvent Selection: Choose a deuterated solvent in which the sample is fully soluble.

Chloroform-d (CDCl₃) or acetone-d6 are common choices.

Concentration: For ¹H NMR, dissolve 5-10 mg of the sample in 0.5-0.7 mL of the deuterated

solvent. For ¹³C and 2D NMR experiments, a higher concentration of 10-20 mg is

recommended.

Filtration: Filter the sample solution through a glass wool plug or a syringe filter directly into a

clean, dry 5 mm NMR tube to remove any particulate matter.

Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for ¹H

and ¹³C NMR, with its signal set to 0.00 ppm.

Data Acquisition:

NMR spectra can be acquired on a spectrometer operating at a frequency of 400 MHz or

higher.

Standard pulse programs for ¹H, ¹³C, DEPT, COSY, HSQC, and HMBC should be utilized for

complete structural assignment.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in coniferyl alcohol.

Sample Preparation:

Solid Sample (KBr Pellet): Mix a small amount of finely ground coniferyl alcohol with dry

potassium bromide (KBr). Press the mixture into a thin, transparent pellet using a hydraulic

press.

Solid Sample (ATR): Place a small amount of the solid sample directly on the Attenuated

Total Reflectance (ATR) crystal.

Data Acquisition:
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Acquire the IR spectrum over the range of 4000-400 cm⁻¹.

Characteristic peaks for the hydroxyl (-OH), methoxy (-OCH₃), and aromatic C=C bonds

should be identified.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is useful for quantitative analysis and for studying the electronic

transitions within the molecule.

Sample Preparation:

Solvent Selection: Use a UV-transparent solvent in which coniferyl alcohol is soluble, such

as ethanol.

Solution Preparation: Prepare a stock solution of known concentration. Perform serial

dilutions to prepare a series of standard solutions.

Blank: Use the pure solvent as a blank to zero the spectrophotometer.

Data Acquisition:

Scan the absorbance of the standard solutions over a wavelength range of approximately

200-400 nm.

The wavelength of maximum absorbance (λmax) should be determined.[6] A

multiwavelength absorption spectroscopy approach can also be employed for kinetic and

endpoint analyses.[8]

Signaling Pathways and Biological Activity
Coniferyl alcohol exhibits a range of biological activities, primarily through the modulation of

specific signaling pathways.

Regulation of the Phenylpropanoid Pathway
Coniferyl alcohol acts as a signaling molecule in plants, providing feedback regulation on its

own biosynthetic pathway, the phenylpropanoid pathway.[3][4][6] This regulation is crucial for
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managing the carbon flow into lignin and other secondary metabolites.

Coniferyl Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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